4-(3-nitrophenyl)-4,6-dihydro-2H-pyrano[3,2-c]quinoline-2,5(3H)-dione

• IUPAC Name: 4-(3-nitrophenyl)-4,6-dihydro-3H-pyrano[3,2-c]quinoline-2,5-dione
• InChI: InChI=1S/C18H12N2O5/c21-15-9-13(10-4-3-5-11(8-10)20(23)24)16-17(25-15)12-6-1-2-7-14(12)19-18(16)22/h1-8,13H,9H2,(H,19,22)
• InChI Key: REDMUAHFTKWVHR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C3=CC=CC=C3NC2=O)OC1=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C18H12N2O5
• Molecular Weight: 336.3 g/mol

Description

4-(3-nitrophenyl)-4,6-dihydro-2H-pyrano[3,2-c]quinoline-2,5(3H)-dione, commonly known as NPQD, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. It belongs to the class of pyranoquinoline derivatives and has a unique molecular structure that makes it an attractive target for various research studies.

Mechanism of Action

The mechanism of action of NPQD involves its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS) in the body. It also modulates various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in inflammation and cell proliferation.
Biochemical and Physiological Effects:
NPQD has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various enzyme activities. It also has a significant impact on the immune system, including the regulation of cytokine production and the modulation of immune cell function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NPQD in lab experiments is its ability to act as a potent antioxidant and anti-inflammatory agent. It also has a unique molecular structure that makes it an attractive target for various research studies. However, one of the limitations of using NPQD is its relatively low solubility, which can make it challenging to work with in certain experimental conditions.

Future Directions

There are several future directions for research on NPQD, including the investigation of its potential applications in the treatment of various diseases, such as cancer and diabetes. Further studies are also needed to elucidate its mechanism of action and to determine its safety and efficacy in vivo. Additionally, the development of new synthesis methods for NPQD could potentially improve its solubility and make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of NPQD involves a multi-step process that requires the use of various reagents and solvents. One of the most commonly used methods for NPQD synthesis is the reaction between 3-nitrobenzaldehyde and 2-hydroxy-1,4-naphthoquinone in the presence of a catalyst. The resulting product is then subjected to cyclization and reduction reactions to obtain the final compound.

Scientific Research Applications

NPQD has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit significant antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular disorders.